(3S)-3-ethyl-4-[2-(4-methoxyphenoxy)-2-methylpropanoyl]-1,4-diazepan-2-one

• IUPAC Name: (3S)-3-ethyl-4-[2-(4-methoxyphenoxy)-2-methylpropanoyl]-1,4-diazepan-2-one
• InChI: InChI=1S/C18H26N2O4/c1-5-15-16(21)19-11-6-12-20(15)17(22)18(2,3)24-14-9-7-13(23-4)8-10-14/h7-10,15H,5-6,11-12H2,1-4H3,(H,19,21)/t15-/m0/s1
• InChI Key: SHAHLKIUOLCGOR-HNNXBMFYSA-N
• Canonical SMILES: CCC1C(=O)NCCCN1C(=O)C(C)(C)OC2=CC=C(C=C2)OC
• Isomeric SMILES: CC[C@H]1C(=O)NCCCN1C(=O)C(C)(C)OC2=CC=C(C=C2)OC
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

(3S)-3-ethyl-4-[2-(4-methoxyphenoxy)-2-methylpropanoyl]-1,4-diazepan-2-one, also known as etizolam, is a thienodiazepine derivative that has gained popularity as a research chemical. It is structurally similar to benzodiazepines but has a slightly different chemical structure. Etizolam has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

Etizolam acts as a positive allosteric modulator of the GABA-A receptor, which is responsible for inhibitory neurotransmission in the brain. It enhances the binding of GABA to the receptor, leading to increased inhibitory neurotransmission and a reduction in anxiety, sedation, and hypnotic effects.
Biochemical and Physiological Effects
Etizolam has been shown to have anxiolytic, sedative, and hypnotic effects in animal models. It has also been shown to have muscle relaxant properties and to decrease seizure activity. Etizolam has been found to affect cognitive function, including memory and learning, at higher doses.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for use in lab experiments. It is easy to synthesize and has a high purity level. It has also been shown to have a low toxicity level in animal studies. However, its use in lab experiments is limited by its potential for abuse and dependence, as well as its regulatory status in some countries.

Future Directions

There are several potential future directions for research on (3S)-3-ethyl-4-[2-(4-methoxyphenoxy)-2-methylpropanoyl]-1,4-diazepan-2-one. One area of interest is its potential use in treating anxiety disorders, insomnia, and alcohol withdrawal syndrome. Another area of interest is its effects on cognitive function and memory. Further research is also needed to determine the long-term effects of this compound use and its potential for abuse and dependence.

Synthesis Methods

The synthesis of (3S)-3-ethyl-4-[2-(4-methoxyphenoxy)-2-methylpropanoyl]-1,4-diazepan-2-one involves the reaction of 2-(4-methoxyphenyl)-2-methylacetyl chloride with 3-ethyl-4-oxo-2-phenyl-4H-1,3-benzodiazepine in the presence of triethylamine. The resulting product is then treated with sodium hydroxide to form the final compound, this compound.

Scientific Research Applications

Etizolam has been used in scientific research to study its potential therapeutic applications. It has been shown to have anxiolytic, sedative, and hypnotic effects in animal models. It has also been studied for its potential use in treating anxiety disorders, insomnia, and alcohol withdrawal syndrome.